2-{4-[(5-methyl-1-propyl-1H-pyrazol-4-yl)carbonyl]-1-piperazinyl}pyrazine

• IUPAC Name: (5-methyl-1-propylpyrazol-4-yl)-(4-pyrazin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H22N6O/c1-3-6-22-13(2)14(11-19-22)16(23)21-9-7-20(8-10-21)15-12-17-4-5-18-15/h4-5,11-12H,3,6-10H2,1-2H3
• InChI Key: IJYXZAYYCMRLRH-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(C=N1)C(=O)N2CCN(CC2)C3=NC=CN=C3)C
• Molecular Formula: C16H22N6O
• Molecular Weight: 314.39 g/mol

Description

The compound under discussion belongs to a class of chemicals characterized by the presence of pyrazine and piperazine rings, which are often explored for their potential biological activities and chemical properties. While the specific compound "2-{4-[(5-methyl-1-propyl-1H-pyrazol-4-yl)carbonyl]-1-piperazinyl}pyrazine" does not have direct matches in the literature, similar compounds have been synthesized and studied for various applications, including medicinal chemistry.

Synthesis Analysis

The synthesis of compounds similar to "2-{4-[(5-methyl-1-propyl-1H-pyrazol-4-yl)carbonyl]-1-piperazinyl}pyrazine" often involves multi-step chemical reactions, starting from basic building blocks such as pyrazine derivatives, piperazine, and substituted pyrazoles. For example, Kesarkar et al. (2021) described a method for synthesizing chiral piperazines, which could potentially be adapted for the synthesis of the compound by incorporating appropriate substituents at the relevant positions (Kesarkar, B. Kashid, S. S. Sukthankar, 2021).